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Compound of Interest

Compound Name: 6-(Chloromethyl)nicotinonitrile

Cat. No.: B1590987

An In-Depth Technical Guide to the Safe Handling of 6-(Chloromethyl)nicotinonitrile

Section 1: Introduction and Hazard Analysis

6-(Chloromethyl)nicotinonitrile (CAS: 83640-36-2, Formula: C7HsCINz2) is a bifunctional
organic compound featuring a pyridine ring substituted with both a nitrile group and a reactive
chloromethyl group.[1] This structure makes it a valuable intermediate in pharmaceutical and
agrochemical synthesis. However, the very features that make it synthetically useful also
render it hazardous, requiring stringent safety and handling protocols.

The primary concern stems from the chloromethyl group, which classifies the compound as a
potential alkylating agent. Alkylating agents are electrophilic molecules that can react with
nucleophilic functional groups present in biological macromolecules, including DNA. This
reactivity is the mechanistic basis for the compound's significant toxicological risks. Therefore,
all handling procedures must be designed with the assumption that 6-
(Chloromethyl)nicotinonitrile is toxic, irritant, and potentially mutagenic. This guide provides
a comprehensive framework for its safe management in a research and development setting.

GHS Hazard Identification

While a specific, universally adopted GHS classification for 6-(Chloromethyl)nicotinonitrile is
not readily available, its hazards can be inferred from structurally related compounds and its
functional groups. The following table summarizes the anticipated hazards based on data for
analogous chemicals like 6-chloronicotinonitrile.[2][3][4]
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Hazard Class

Hazard Statement

GHS Pictogram

Acute Toxicity, Oral H302: Harmful if swallowed lwialt text
. H312: Harmful in contact with B
Acute Toxicity, Dermal ] lealt text
skin
Skin Corrosion/Irritation H315: Causes skin irritation lwialt text
) o H319: Causes serious eye B
Serious Eye Damage/Irritation S lraalt text
irritation
Specific Target Organ Toxicity H335: May cause respiratory r,
_ o laalt text
(Single Exposure) irritation
Not formally classified, but
Potential suspected due to the alkylating r,
laalt text

Sensitization/Mutagenicity

nature of the chloromethyl

group.

Section 2: The Hierarchy of Controls: A Framework
for Minimizing Exposure

Effective risk management for particularly hazardous substances like 6-

(Chloromethyl)nicotinonitrile relies on a multi-layered safety approach known as the

"Hierarchy of Controls." This framework prioritizes the most effective control measures to

eliminate or minimize worker exposure.
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Hierarchy of Controls for 6-(Chloromethyl)nicotinonitrile

Elimination

(Most Effective)

Substitution
(Use a less hazardous alternative)

Engineering Controls
(Isolate people from the hazard)

Administrative Controls

(Change the way people work)

Personal Protective Equipment (PPE)
(Least Effective)
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Assess Spill Size & Risk
(Minor vs. Major)

Minor Spill Respoijse Major Spill Response

Alert personnel in immediate area EVACUATE the area immediately

Don appropriate PPE Isolate the area.
(Gloves, Goggles, Lab Coat) Close doors, restrict access.

Cover with inert absorbent Alert institutional EHS and
(e.g., vermiculite, sand) Emergency Services (911)

Carefully sweep/scoop into a Await professional response.
sealed hazardous waste container Do NOT attempt cleanup.

Decontaminate spill area
(See Section 5)

Report to Lab Supervisor
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SKIN CONTACT
- Remove contaminated clothing
Skin - Flush with water for 15+ min

EYE CONTACT
- Flush with eyewash for 15+ min
- Remove contact lenses if easy

Exposure Occurs RauiE Of,, Seek Immediate
B Inhalati Medical Attention
nhalation INHALATION

- Move to fresh air
- Provide artificial respiration if needed

Eyes

Ingestion

INGESTION
> - Rinse mouth with water
- DO NOT induce vomiting

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [safety and handling precautions for 6-
(Chloromethyl)nicotinonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1590987#safety-and-handling-precautions-for-6-
chloromethyl-nicotinonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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